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Compound of Interest

Compound Name: 2-Benzyl-5-bromopyridine

Cat. No.: B13546260

Get Quote

Executive Summary
2-Benzyl-5-bromopyridine (CAS 313990-64-6) is a critical pharmacophore scaffold, serving

as a pivotal intermediate in the synthesis of SGLT2 inhibitors, kinase inhibitors, and novel anti-

inflammatory agents.[1] Its structural duality—offering a reactive aryl bromide for cross-coupling

and a lipophilic benzyl anchor—makes it indispensable in medicinal chemistry. However, its

sourcing is fraught with technical pitfalls, primarily arising from regioselectivity issues during

synthesis and difficult-to-remove homocoupling byproducts.[1][2]

This guide provides a scientifically grounded framework for sourcing, validating, and handling

high-purity (>98%) 2-Benzyl-5-bromopyridine, moving beyond basic catalog browsing to

rigorous technical qualification.

Part 1: Chemical Profile & Critical Quality Attributes
(CQAs)
Before engaging suppliers, the target profile must be rigidly defined to prevent downstream

failure in GMP or GLP workflows.
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Attribute Specification Rationale

Chemical Name 2-Benzyl-5-bromopyridine

Distinct from the ether 2-

(benzyloxy)-5-bromopyridine.

[1][3]

CAS Number 313990-64-6

Essential for identity

verification; often confused

with CAS 83664-33-9.[1]

Molecular Formula C₁₂H₁₀BrN MW: 248.12 g/mol

Purity (HPLC) ≥ 98.0% (AUC)

<2% total impurities required to

prevent side-reactions in

subsequent Suzuki/Buchwald

couplings.[1]

Regio-Purity ≥ 99.5%

Absence of 2-bromo-5-

benzylpyridine isomer is

critical.[1]

Metal Content Pd < 20 ppm, Zn < 50 ppm

Residual metals from synthesis

(Negishi/Suzuki) poison

downstream catalysts.

Appearance Off-white to pale yellow solid

Dark yellow/brown indicates

oxidation of the benzylic

methylene.[1]

Part 2: Synthesis-Driven Impurity Profiling[1]
To source high-purity material, one must understand how it is made.[1] The synthesis route

dictates the impurity profile. The "Gold Standard" industrial route is the Negishi Coupling of 2,5-

dibromopyridine, utilizing the differential reactivity of the C2 and C5 positions.

The Mechanistic Pathway & Impurity Risks
The C2 position of pyridine is significantly more electron-deficient than C5, making it more

reactive toward oxidative addition by palladium catalysts. However, without precise temperature

control and ligand selection, selectivity erodes.
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Figure 1: Reaction pathway highlighting the origin of critical impurities in the Negishi coupling

route.[4]

Technical Sourcing Implications:
Bibenzyl (Impurity 1): A greasy, non-polar hydrocarbon formed by the dimerization of the

benzyl zinc reagent. It co-elutes with the product on standard silica columns. Requirement:

Ask the vendor for crystallization data, not just column chromatography.

Regioisomer (Impurity 3): If the vendor uses non-selective conditions (e.g., high heat), the

benzyl group may attach at C5. This isomer is chemically distinct but spectroscopically

similar (NMR).[1] Requirement: Request 2D-NMR (HMBC) or a specific HPLC retention time

comparison.

Part 3: Sourcing Strategy & Vendor Qualification[1]
Do not rely on "In Stock" status alone.[1] The instability of the benzylic position means aged

stock can degrade.

Vendor Qualification Decision Tree
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Figure 2: Logical flow for qualifying a supplier of 2-Benzyl-5-bromopyridine.

Key Questions for Suppliers:
"What is the origin of the benzyl group?" (If they use benzyl chloride vs. benzyl bromide, the

impurity profile changes).
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"Do you perform residual solvent analysis?" (THF and Toluene are common in Negishi

couplings and can interfere with weight-based stoichiometry).

"Is the product stored under Argon?" (Mandatory to prevent benzylic oxidation).

Part 4: Analytical Validation Workflow
Upon receipt of the material, a "Trust but Verify" approach is required. The following protocol

ensures the material meets the rigorous standards for drug development.

HPLC Method (Reverse Phase)
Standard UV detection at 254 nm is sufficient, but 220 nm is recommended to detect non-

conjugated impurities like bibenzyl.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 15 minutes.

Pass Criteria: Single peak >98% area; no shoulder peaks (indicative of isomers).

1H-NMR Diagnostic Signals
The purity of the benzylic position is the primary concern.

Benzylic Protons: Look for a sharp singlet around δ 4.10 - 4.20 ppm (2H).[1] Broadening or

splitting suggests oxidation to the ketone or alcohol.

Aromatic Region: The pyridine protons should show distinct coupling. C6-H (next to N)

typically appears as a doublet around δ 8.6 ppm.[1]

Residual Metal Testing (ICP-MS)
If this material is to be used in a subsequent Pd-catalyzed reaction (e.g., Buchwald-Hartwig

amination), residual Palladium from the vendor's synthesis can skew catalyst loading
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calculations.[1]

Limit: Pd < 20 ppm.

Remediation: If high Pd is detected, treat the solution with QuadraPure™ TU or activated

carbon before use.

Part 5: Handling and Storage[1]
The benzylic carbon (C-H bonds adjacent to the pyridine ring) is susceptible to radical

autoxidation, especially in the presence of light and air, forming the benzoyl derivative (ketone).

Storage: -20°C is optimal; 2-8°C is acceptable for short term. Must be stored under inert

atmosphere (Argon/Nitrogen).

Packaging: Amber glass vials with Teflon-lined caps. Avoid polyethylene bags for long-term

storage as they are permeable to oxygen.[1]

Stability: Retest purity every 6 months. If yellowing occurs, recrystallize from Hexane/Ethyl

Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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